Cas no 2121894-88-8 (2-[2-(2-Methylpropyl)phenyl]acetonitrile)

• Product Name: 2-[2-(2-Methylpropyl)phenyl]acetonitrile
• CAS No: 2121894-88-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5276457
• PubChem ID: 19870848
• Update Time: 2025-07-21

2-[2-(2-Methylpropyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2-methylpropyl)phenyl]acetonitrile
• Benzeneacetonitrile, 2-(2-methylpropyl)-
• 2-[2-(2-Methylpropyl)phenyl]acetonitrile

• Inchi： 1S/C12H15N/c1-10(2)9-12-6-4-3-5-11(12)7-8-13/h3-6,10H,7,9H2,1-2H3
• InChI Key： HUQXZTOQSLLIAQ-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=CC=1CC(C)C

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on 2-[2-(2-Methylpropyl)phenyl]acetonitrile

Professional Introduction to 2-[2-(2-Methylpropyl)phenyl]acetonitrile (CAS No. 2121894-88-8)

2-[2-(2-Methylpropyl)phenyl]acetonitrile, with the chemical identifier CAS No. 2121894-88-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an acetonitrile group and a phenyl ring substituted with an isopropyl group contributes to its reactivity and versatility, making it a compound of interest for researchers exploring novel therapeutic agents.

The< strong>acetonitrile moiety in the molecular structure of 2-[2-(2-Methylpropyl)phenyl]acetonitrile plays a crucial role in its chemical behavior. Acetonitrile is known for its ability to act as a solvent and a precursor in organic synthesis, particularly in reactions involving nucleophilic addition and condensation. This property is particularly relevant in the context of drug development, where such intermediates are often used to construct more complex molecules. The< strong>phenyl ring further enhances the compound's potential by providing a platform for further functionalization, allowing chemists to introduce additional groups that may confer specific biological activities.

In recent years, there has been a growing interest in exploring the< strong>pharmacological potential of compounds like 2-[2-(2-Methylpropyl)phenyl]acetonitrile. The structural features of this molecule suggest that it may interact with biological targets in ways that could lead to the development of new treatments for various diseases. For instance, studies have indicated that phenyl-substituted acetonitriles can exhibit< strong>antioxidant and< strong>anti-inflammatory properties, which are crucial in managing conditions such as neurodegenerative diseases and chronic inflammation.

The< strong>synthetic utility of 2-[2-(2-Methylpropyl)phenyl]acetonitrile has also been highlighted in several research publications. Researchers have demonstrated its use as a building block in the synthesis of more complex heterocyclic compounds, which are known for their diverse biological activities. The ability to functionalize both the acetonitrile and phenyl groups allows for the creation of a wide range of derivatives, each with potentially unique properties. This flexibility makes the compound an attractive choice for medicinal chemists seeking to develop novel therapeutic agents.

One notable application of 2-[2-(2-Methylpropyl)phenyl]acetonitrile is in the development of< strong>anticancer drugs. The phenyl ring, in particular, has been shown to be effective in disrupting cancer cell proliferation by interfering with key signaling pathways. Additionally, the acetonitrile group can be modified to enhance solubility and bioavailability, which are critical factors in drug formulation. Recent studies have explored the use of this compound in combination with other agents to improve treatment efficacy and reduce side effects.

The< strong>catalytic applications of 2-[2-(2-Methylpropyl)phenyl]acetonitrile are another area of interest. The compound has been investigated as a ligand or intermediate in various catalytic processes, including cross-coupling reactions that are essential for constructing complex organic molecules. These reactions often require specialized catalysts to proceed efficiently, and compounds like this one have shown promise in facilitating such transformations under mild conditions.

In conclusion, 2-[2-(2-Methylpropyl)phenyl]acetonitrile (CAS No. 2121894-88-8) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable intermediate for developing new drugs, particularly those targeting cancer and inflammatory diseases. The compound's< strong>synthetic utility, along with its< strong-pharmacological potential, positions it as a key player in ongoing efforts to discover and develop innovative therapeutic agents.